Cas no 1227266-85-4 (4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine)

• Product Name: 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine
• CAS No: 1227266-85-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5050452
• Update Time: 2025-06-25

4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine
• tert-butyl N-[(4-methoxy-1-methylpiperidin-4-yl)methyl]carbamate

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(16)14-10-13(17-5)6-8-15(4)9-7-13/h6-10H2,1-5H3,(H,14,16)
• InChI Key： MJKLEGVAKIELCB-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(=O)OC(C)(C)C)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine

4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine (CAS No. 1227266-85-4)

4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine is a complex organic compound with the CAS registry number 1227266-85-4. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it incorporates several functional groups that contribute to its unique chemical properties. The molecule features a methoxy group (-OCH3) at the 4-position, a methyl group (-CH3) at the 1-position, and a tert-butoxycarbonyl (Boc) protected methylamino group (-N(Boc)CH3) also at the 4-position. These substituents make it a versatile compound with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and protection/deprotection strategies. The Boc group is commonly used as a protecting group for amines in organic synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This compound's structure suggests that it could serve as an intermediate in the synthesis of more complex molecules, such as peptide analogs or bioactive agents.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. For instance, piperidine-based compounds have been explored for their potential as kinase inhibitors, which are crucial in treating various diseases, including cancer and inflammatory disorders. The presence of the methoxy group in 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine could enhance its pharmacokinetic properties by improving solubility and bioavailability. Additionally, the methylamino group may contribute to hydrogen bonding interactions, which are essential for binding to biological targets.

In terms of applications, 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine could be utilized in the development of novel therapeutic agents. For example, its structure resembles certain approved drugs that target G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. By modifying the substituents on the piperidine ring, chemists can potentially optimize the compound's selectivity and potency for specific targets.

Moreover, the Boc protection strategy employed in this compound is a testament to modern synthetic methodologies aimed at streamlining organic synthesis. The use of protecting groups like Boc allows for precise control over reaction pathways and minimizes side reactions during multi-step syntheses. This approach is particularly valuable in the pharmaceutical industry where high yields and purity are critical for drug development.

From an environmental standpoint, understanding the degradation pathways of compounds like 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine is essential for assessing their ecological impact. Research into biodegradation mechanisms has shown that such compounds can undergo hydrolysis under certain conditions, leading to the formation of less complex byproducts. This knowledge is crucial for designing sustainable synthetic routes and minimizing environmental hazards.

In conclusion, 4-Methoxy-1-methyl-4-(N-Boc)-methylamino piperidine (CAS No. 1227266-85-4) represents a valuable building block in organic synthesis with diverse potential applications across various fields. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.